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  4. (1R,3Ar,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
(1R,3Ar,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one (1R,3Ar,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
Brand Name: Vulcanchem
CAS No.: 100858-26-2
VCID: VC0189842
InChI: InChI=1S/C21H36O3/c1-15(9-10-16(2)20(3,4)24-14-23-6)17-11-12-18-19(22)8-7-13-21(17,18)5/h9-10,15-18H,7-8,11-14H2,1-6H3/b10-9+/t15-,16+,17-,18+,21-/m1/s1
SMILES: CC(C=CC(C)C(C)(C)OCOC)C1CCC2C1(CCCC2=O)C
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol

(1R,3Ar,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one

CAS No.: 100858-26-2

Main Products

VCID: VC0189842

Molecular Formula: C21H36O3

Molecular Weight: 336.5 g/mol

(1R,3Ar,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one - 100858-26-2

CAS No. 100858-26-2
Product Name (1R,3Ar,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
Molecular Formula C21H36O3
Molecular Weight 336.5 g/mol
IUPAC Name (1R,3aR,7aR)-1-[(E,2R,5S)-6-(methoxymethoxy)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
Standard InChI InChI=1S/C21H36O3/c1-15(9-10-16(2)20(3,4)24-14-23-6)17-11-12-18-19(22)8-7-13-21(17,18)5/h9-10,15-18H,7-8,11-14H2,1-6H3/b10-9+/t15-,16+,17-,18+,21-/m1/s1
Standard InChIKey HSGIZUAUGQQEEU-KEODFZGNSA-N
Isomeric SMILES C[C@H](/C=C/[C@H](C)C(C)(C)OCOC)[C@H]1CC[C@@H]2[C@@]1(CCCC2=O)C
SMILES CC(C=CC(C)C(C)(C)OCOC)C1CCC2C1(CCCC2=O)C
Canonical SMILES CC(C=CC(C)C(C)(C)OCOC)C1CCC2C1(CCCC2=O)C
PubChem Compound 15929278
Last Modified Nov 11 2021
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